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Compound of Interest

Compound Name: 2-Methoxy-1-heptene

Cat. No.: B14582286 Get Quote

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. This physical constant is a crucial parameter in the identification,

purification, and handling of chemical substances. For 2-Methoxy-1-heptene, an unsaturated

ether, its boiling point is influenced by its molecular weight, the presence of the polar ether

group, and the non-polar hydrocarbon chain.

An approximate boiling point for 2-Methoxy-1-heptene has been reported to be around 160

°C. For a precise determination, standardized experimental procedures are necessary. Below is

a comparative summary of the boiling points of 2-Methoxy-1-heptene and related C7 and C8

compounds to provide a broader context.

Table 1: Comparative Boiling Point Data

Compound Name Chemical Formula
Molecular Weight (
g/mol )

Boiling Point (°C)

1-Heptene C₇H₁₄ 98.19 94

n-Heptane C₇H₁₆ 100.21 98

2-Methyl-1-heptene C₈H₁₆ 112.21 117-120

n-Octane C₈H₁₈ 114.23 125.7

2-Methoxy-1-heptene C₈H₁₆O 128.21 ~160

1-Methoxyoctane C₉H₂₀O 144.26 174-176
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Experimental Protocols
Synthesis of 2-Methoxy-1-heptene via Williamson Ether
Synthesis
The Williamson ether synthesis is a versatile and widely used method for the preparation of

ethers.[1][2] This Sₙ2 reaction involves the reaction of an alkoxide with a primary alkyl halide or

other substrate with a good leaving group.[2] For the synthesis of 2-Methoxy-1-heptene, a

plausible approach involves the reaction of a methoxide source with a 1-heptene derivative

bearing a leaving group at the 2-position, or the reaction of a 1-hepten-2-olate with a

methylating agent. An alternative and more direct route could be the acid-catalyzed addition of

methanol to 1-heptyne, followed by partial reduction, or the methoxymercuration-demercuration

of 1-heptyne.

However, a more common modern approach for this specific structure would be the acid-

catalyzed methoxylation of 1-heptene.

Protocol: Acid-Catalyzed Methoxylation of 1-Heptene

Materials:

1-Heptene (97%)

Methanol (Anhydrous, 99.8%)

Amberlyst® 15 (acidic resin catalyst)

Anhydrous sodium sulfate (Na₂SO₄)

Diethyl ether

Saturated sodium bicarbonate solution

Deionized water

Round-bottom flask (250 mL) with a reflux condenser and magnetic stirrer

Heating mantle
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Separatory funnel (500 mL)

Distillation apparatus

Procedure:

To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

1-heptene (0.1 mol, 9.82 g) and anhydrous methanol (0.5 mol, 16.02 g).

Add Amberlyst® 15 catalyst (5 g) to the reaction mixture.

Heat the mixture to reflux (approximately 65-70 °C) with constant stirring.

Monitor the reaction progress by taking small aliquots periodically and analyzing them by gas

chromatography (GC). The reaction is typically complete within 4-6 hours.

Once the reaction is complete, allow the mixture to cool to room temperature.

Filter the reaction mixture to remove the Amberlyst® 15 catalyst.

Transfer the filtrate to a 500 mL separatory funnel and add 100 mL of diethyl ether.

Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and

50 mL of deionized water to neutralize any remaining acid and remove excess methanol.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Filter the dried solution to remove the sodium sulfate.

Concentrate the solution using a rotary evaporator to remove the diethyl ether.

Purify the crude product by fractional distillation under atmospheric pressure to obtain pure

2-Methoxy-1-heptene. Collect the fraction boiling at approximately 160 °C.

Determination of Boiling Point by Distillation (ASTM
D1078)
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The boiling point of 2-Methoxy-1-heptene can be accurately determined using a standard

distillation method, such as that outlined in ASTM D1078.[3][4][5][6] This method is suitable for

volatile organic liquids with boiling points between 30 and 350 °C.[3]

Apparatus:

Distillation flask (100 mL)

Condenser

Distillation adapter

Calibrated thermometer (ASTM 7C or equivalent)

Heating mantle or oil bath

Receiving graduated cylinder (100 mL)

Boiling chips

Procedure:

Place 100 mL of the purified 2-Methoxy-1-heptene into the distillation flask along with a few

boiling chips.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly,

with the top of the bulb level with the bottom of the side arm of the flask.

Begin heating the flask to induce boiling. The heating rate should be adjusted so that the first

drop of distillate falls from the condenser in 5 to 10 minutes.

Record the temperature at which the first drop of distillate is collected. This is the initial

boiling point.

Continue the distillation at a rate of 4 to 5 mL per minute.

Record the temperature at regular intervals (e.g., after every 5 or 10 mL of distillate is

collected).
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The temperature at which the last of the liquid evaporates from the bottom of the flask is the

final boiling point. The boiling range is the difference between the initial and final boiling

points. For a pure compound, this range should be narrow.

All temperature readings should be corrected for barometric pressure.

Visualizations
Synthesis and Purification Workflow
The following diagram illustrates the workflow for the synthesis and purification of 2-Methoxy-
1-heptene as described in the experimental protocol.
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Figure 1: Synthesis and Purification Workflow for 2-Methoxy-1-heptene.

Factors Influencing Boiling Point
The boiling point of an organic molecule is determined by the strength of its intermolecular

forces. The following diagram illustrates the key structural features of 2-Methoxy-1-heptene
and how they influence its boiling point in comparison to related molecules.
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Key Molecular Features

Comparison with Related Compounds

Factors Affecting Boiling Point of 2-Methoxy-1-heptene

Molecular Weight (128.21 g/mol)
- Increases van der Waals forces

Methoxy Group (C-O-C)
- Dipole-dipole interactions

Linear C7 chain with alkene
- Affects surface area for van der Waals interactions

No H-bond donation
- Lower boiling point than corresponding alcohol

n-Octane (Similar MW, non-polar) -> Lower BP 1-Heptene (Lower MW, less polar) -> Lower BP 1-Heptanol (Similar MW, H-bonding) -> Higher BP

Click to download full resolution via product page

Figure 2: Conceptual Diagram of Factors Influencing Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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